Cas no 57155-06-3 ((Z)-4-Methoxybut-3-en-2-one)

(Z)-4-Methoxybut-3-en-2-one is an α,β-unsaturated ketone with a methoxy substituent at the 4-position, exhibiting distinct reactivity due to its conjugated system. This compound is valuable in synthetic organic chemistry as a versatile intermediate for constructing complex molecular frameworks, particularly in heterocyclic and natural product synthesis. Its electron-rich double bond and carbonyl functionality enable selective nucleophilic and electrophilic transformations, including Michael additions and cycloadditions. The methoxy group further enhances its utility by influencing regioselectivity in reactions. With applications in pharmaceuticals, agrochemicals, and materials science, (Z)-4-Methoxybut-3-en-2-one offers a balance of stability and reactivity, making it a practical choice for advanced synthetic workflows.

(Z)-4-Methoxybut-3-en-2-one structure

Product Name:(Z)-4-Methoxybut-3-en-2-one

CAS No:57155-06-3

MF:C₅H₈O₂

MW:100.115821838379

CID:1091893

PubChem ID:643837

Update Time:2025-06-08

(Z)-4-Methoxybut-3-en-2-one Chemical and Physical Properties

Names and Identifiers

- (Z)-4-Methoxybut-3-en-2-one
- 1-methoxybut-1-en-3-one
- 4-Methoxy-3-buten-2-one
- InChI=1/C5H8O2/c1-5(6)3-4-7-2/h3-4H,1-2H3/b4-3
- 4652-27-1
- 3-buten-2-one, 4-methoxy-, (3Z)-
- SCHEMBL12573995
- NSC66263
- (3Z)-4-methoxybut-3-en-2-one
- 3-Buten-2-one, 4-methoxy-
- NSC-66263
- 57155-06-3
- Inchi： 1S/C5H8O2/c1-5(6)3-4-7-2/h3-4H,1-2H3/b4-3-
- InChI Key： VLLHEPHWWIDUSS-ARJAWSKDSA-N
- SMILES： O(C)/C=C\C(C)=O

Computed Properties

Exact Mass: 100.052429494g/mol
Monoisotopic Mass: 100.052429494g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 2
Complexity: 84.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 26.3Å²

(Z)-4-Methoxybut-3-en-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM125663-1g	(Z)-4-methoxybut-3-en-2-one	57155-06-3	95%	1g	$***	2023-05-30

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57155-06-3 ((Z)-4-Methoxybut-3-en-2-one) Related Products

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